Cas no 3476-78-6 (2-hydroxy-2-methylcyclohexan-1-one)

• Product Name: 2-hydroxy-2-methylcyclohexan-1-one
• CAS No: 3476-78-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• MDL: MFCD21338547
• CID: 1466127
• PubChem ID: 12395949
• Update Time: 2025-06-08

2-hydroxy-2-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-hydroxy-2-methyl-
• 2-hydroxy-2-methylcyclohexan-1-one
• 2-methyl-2-hydroxy-1-cyclohexanone
• 2-hydroxy-2-methylcyclohexanone
• RMLMTLCQCHBROG-UHFFFAOYSA-
• DTXSID80496220
• RMLMTLCQCHBROG-UHFFFAOYSA-N
• InChI=1/C7H12O2/c1-7(9)5-3-2-4-6(7)8/h9H,2-5H2,1H3
• AKOS015906402
• methyl-1-hydroxy-cyclohexan-2-one
• SCHEMBL8677429
• EN300-2996639
• 3476-78-6

• MDL： MFCD21338547
• Inchi： 1S/C7H12O2/c1-7(9)5-3-2-4-6(7)8/h9H,2-5H2,1H3
• InChI Key： RMLMTLCQCHBROG-UHFFFAOYSA-N
• SMILES： OC1(C)C(CCCC1)=O

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acyloins
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Acyloins

Additional information on 2-hydroxy-2-methylcyclohexan-1-one

Exploring the Properties and Applications of 2-Hydroxy-2-methylcyclohexan-1-one (CAS No. 3476-78-6)

2-Hydroxy-2-methylcyclohexan-1-one (CAS No. 3476-78-6) is a versatile cyclic ketone derivative that has garnered significant attention in organic synthesis and industrial applications. This compound, characterized by its hydroxyl and methyl substituents on a cyclohexanone backbone, exhibits unique chemical properties that make it valuable in various fields. Researchers and industry professionals often search for terms like "2-hydroxy-2-methylcyclohexan-1-one synthesis," "CAS 3476-78-6 applications," and "cyclohexanone derivatives" to understand its potential.

The molecular structure of 2-hydroxy-2-methylcyclohexan-1-one features a six-membered ring with a ketone group at position 1 and a hydroxyl group at position 2, adjacent to a methyl substituent. This arrangement influences its reactivity, making it a useful intermediate in the production of fragrances, pharmaceuticals, and specialty chemicals. Recent trends in sustainable chemistry have sparked interest in "green synthesis of cyclohexanone derivatives," with 3476-78-6 being a focal point due to its biodegradable potential.

In the pharmaceutical industry, 2-hydroxy-2-methylcyclohexan-1-one serves as a building block for drug development. Its ability to undergo selective oxidation and reduction reactions makes it ideal for creating chiral intermediates. Searches for "pharmaceutical intermediates CAS 3476-78-6" reflect the growing demand for this compound in medicinal chemistry. Additionally, its role in asymmetric synthesis aligns with the industry's shift toward enantioselective catalysis.

The fragrance and flavor sector extensively utilizes 2-hydroxy-2-methylcyclohexan-1-one due to its mild, woody odor profile. Perfumers often inquire about "cyclohexanone-based fragrance ingredients" or "natural-like odorants," where this compound excels as a cost-effective alternative to traditional essential oils. Its stability under varying pH conditions further enhances its appeal for cosmetic formulations.

From an analytical perspective, advanced techniques like GC-MS and NMR are employed to characterize CAS No. 3476-78-6. Laboratories frequently search for "spectral data of 2-hydroxy-2-methylcyclohexan-1-one" to ensure purity and quality control. The compound's distinct spectroscopic signatures facilitate its identification in complex mixtures, a topic of interest in academic and industrial research.

Environmental considerations have also shaped the discourse around 2-hydroxy-2-methylcyclohexan-1-one. With increasing regulatory focus on "eco-friendly chemical alternatives," studies explore its biodegradation pathways and low toxicity profile. This aligns with global initiatives to replace persistent organic pollutants with safer alternatives in manufacturing processes.

In material science, derivatives of 3476-78-6 contribute to polymer modification and coatings. The compound's ability to form stable hydrogen bonds makes it valuable in designing advanced materials with tailored properties. Queries such as "cyclohexanone derivatives in polymer science" highlight this niche application.

The future of 2-hydroxy-2-methylcyclohexan-1-one research lies in catalytic transformations and process optimization. Emerging trends like "flow chemistry for ketone derivatives" and "enzymatic oxidation of cyclohexanones" demonstrate the compound's relevance in modern synthetic methodologies. Continuous technological advancements promise to unlock further applications for this multifaceted molecule.